Cas no 3509-59-9 (2,6-Diacetylbiphenylene)

• Product Name: 2,6-Diacetylbiphenylene
• CAS No: 3509-59-9
• Molecular Formula: C₁₆H₁₂O₂
• Molecular Weight: 236.26528
• CID: 322927
• PubChem ID: 287172

2,6-Diacetylbiphenylene Properties

Names and Identifiers

• 2,6-Diacetylbiphenylene
• 1-(6-acetylbiphenylen-2-yl)ethanone
• 1,1'-biphenylene-2,6-diyldiethanone
• 2,6-Diacetyl-biphenylen
• 2,6-diacetyl-biphenylene
• AC1L66SG
• AC1Q5GPC
• CTK1C6486
• KST-1B3462
• NSC146591
• SureCN8033807
• NSC-146591
• 3509-59-9
• 1-(6-ACETYLBIPHENYLEN-2-YL)ETHAN-1-ONE
• SCHEMBL8033807
• DTXSID80301840

• InChIKey： XUAXSOPQGBALPI-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12O2/c1-9(17)11-3-5-13-15(7-11)14-6-4-12(10(2)18)8-16(13)14/h3-8H,1-2H3
• SMILES： C(C1C=CC2=C(C3C2=CC(C(=O)C)=CC=3)C=1)(=O)C

Computed Properties

• Exact Mass: 236.08376
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 236.084
• Heavy Atom Count: 18
• Complexity: 606
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 3.73920
• PSA: 34.14
• Refractive Index: 1.71
• Boiling Point: 407.5°Cat760mmHg
• Melting Point: 253-255
• Flash Point: 152.5°C
• Density: 1.237